![molecular formula C16H14ClN5O3S2 B2954235 3-(2-chlorobenzyl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 1396784-78-3](/img/structure/B2954235.png)
3-(2-chlorobenzyl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
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Description
3-(2-chlorobenzyl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C16H14ClN5O3S2 and its molecular weight is 423.89. The purity is usually 95%.
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Scientific Research Applications
Novel Compound Synthesis
Antimicrobial and Antitumor Activities
Several studies focus on the antimicrobial and antitumor activities of newly synthesized compounds. These activities are crucial for the development of new therapeutic agents that can target specific bacterial strains or cancer cells. The compounds exhibit varying degrees of inhibition against microbes and tumor cells, suggesting their potential utility in developing new treatments (Kolisnyk et al., 2015; Rahmouni et al., 2016).
Chemical Reactions and Derivatives
The research also outlines various chemical reactions used to synthesize new derivatives of thiazolopyrimidines, tetrahydropyrimidines, and imidazotetrazines. These derivatives are investigated for their potential biological activities, including their role as antiulcer agents and their ability to act as cyclooxygenase inhibitors. The creation of such derivatives is vital for the discovery of novel compounds with enhanced biological properties (Chang et al., 2003; Starrett et al., 1989).
Properties
IUPAC Name |
3-[(2-chlorophenyl)methyl]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2,4-dioxo-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN5O3S2/c1-2-26-16-21-20-14(27-16)19-12(23)10-7-18-15(25)22(13(10)24)8-9-5-3-4-6-11(9)17/h3-7H,2,8H2,1H3,(H,18,25)(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPJKHFALNMPWGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(S1)NC(=O)C2=CNC(=O)N(C2=O)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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